4-Aminocarbethoxypiperidine
Overview
Description
4-Aminocarbethoxypiperidine is an organic compound primarily used in scientific research and development . It has a molecular formula of C8H16N2O2 .
Synthesis Analysis
The synthesis of 4-Aminocarbethoxypiperidine and its derivatives has been a topic of interest in recent scientific literature . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The molecular structure of 4-Aminocarbethoxypiperidine consists of a series of well-ordered atoms, with a molecular weight of 172.23 g/mol . The structure consists of a β-sandwich subdomain followed by α-helical segments .
Chemical Reactions Analysis
The chemical reactions involving 4-Aminocarbethoxypiperidine are complex and can involve various intra- and intermolecular reactions . The reactivity descriptors were thoroughly examined to determine which cluster had the best biological potential for adsorption .
Physical And Chemical Properties Analysis
It has a molecular weight of 172.23 . The compound should be stored at temperatures between 0-8°C .
Scientific Research Applications
Medicinal Chemistry: Synthesis of Therapeutic Agents
4-Aminocarbethoxypiperidine: is a valuable intermediate in medicinal chemistry. It is used in the synthesis of various therapeutic agents due to its piperidine structure, which is a common motif in pharmaceuticals . Its derivatives are found in drugs that exhibit a wide range of biological activities, including antihypertensive, antipsychotic, and antidiabetic properties.
Material Science: Polymer Synthesis
In material science, 4-Aminocarbethoxypiperidine contributes to the development of novel polymers. Its incorporation into polymer chains can enhance the material’s thermal stability and mechanical properties. This makes it suitable for creating specialized materials used in high-performance applications .
Biotechnology: Enzyme Inhibition Studies
This compound is utilized in biotechnological research, particularly in enzyme inhibition studies. By modifying enzymes’ active sites, researchers can understand the mechanism of action and potentially develop inhibitors that could lead to new treatments for diseases .
Environmental Science: Ecotoxicology
4-Aminocarbethoxypiperidine: is studied in environmental science for its ecotoxicological effects. Understanding its behavior and breakdown in ecosystems helps in assessing the environmental impact of related compounds and in designing greener synthesis pathways .
Pharmaceutical Research: Drug Discovery
In pharmaceutical research, 4-Aminocarbethoxypiperidine is explored for its potential in drug discovery. Its structural features are advantageous in creating compounds with improved pharmacokinetic and pharmacodynamic profiles, leading to the discovery of new drugs .
Analytical Chemistry: Chromatography
The compound’s unique properties make it a candidate for use in analytical chemistry, particularly in chromatography as a standard or derivative for the separation and analysis of complex mixtures, aiding in the identification and quantification of substances .
Safety and Hazards
properties
IUPAC Name |
ethyl N-piperidin-4-ylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O2/c1-2-12-8(11)10-7-3-5-9-6-4-7/h7,9H,2-6H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIRHHWNUZXRDHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminocarbethoxypiperidine |
Synthesis routes and methods
Procedure details
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